Cas no 2228955-70-0 (tert-butyl N-1-(2-methoxynaphthalen-1-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(2-methoxynaphthalen-1-yl)-2-oxoethylcarbamate
• CAS No: 2228955-70-0
• MF: C₁₈H₂₁NO₄
• MW: 315.36364531517
• CID: 5801017
• PubChem ID: 165676933
• Update Time: 2025-06-30

tert-butyl N-1-(2-methoxynaphthalen-1-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-methoxynaphthalen-1-yl)-2-oxoethylcarbamate
• 2228955-70-0
• EN300-1894246
• tert-butyl N-[1-(2-methoxynaphthalen-1-yl)-2-oxoethyl]carbamate

• Inchi： 1S/C18H21NO4/c1-18(2,3)23-17(21)19-14(11-20)16-13-8-6-5-7-12(13)9-10-15(16)22-4/h5-11,14H,1-4H3,(H,19,21)
• InChI Key： QXPGTAQNJQWMBR-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C1C(=CC=C2C=CC=CC=12)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 315.14705815g/mol
• Monoisotopic Mass: 315.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-1-(2-methoxynaphthalen-1-yl)-2-oxoethylcarbamate

tert-butyl N-1-(2-methoxynaphthalen-1-yl)-2-oxoethylcarbamate (CAS No. 2228955-70-0): A Comprehensive Overview

The compound tert-butyl N-1-(2-methoxynaphthalen-1-yl)-2-oxoethylcarbamate, identified by the CAS registry number 2228955-70-0, is a significant molecule in the field of organic chemistry and materials science. This compound, often referred to as a naphthaleic derivative, has garnered attention due to its unique structural properties and potential applications in various industries. The molecule's structure, which includes a naphthalene ring substituted with a methoxy group and a tert-butyl carbamate moiety, contributes to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of naphthaleic derivatives in drug discovery and advanced materials. The naphthalene ring system, known for its aromatic stability and electronic properties, serves as a versatile scaffold for functionalization. In the case of tert-butyl N-1-(2-methoxynaphthalen-1-yl)-2-oxoethylcarbamate, the substitution pattern at the 1-position of the naphthalene ring with a methoxy group enhances the molecule's solubility and bioavailability, making it a promising candidate for pharmaceutical applications.

The synthesis of this compound typically involves multi-step organic reactions, including Friedel-Crafts alkylation or acylation followed by nucleophilic substitution or coupling reactions. Researchers have optimized these processes to achieve high yields and purity, ensuring the compound's suitability for large-scale production. The use of advanced catalytic systems and green chemistry principles has further enhanced the efficiency of these synthetic routes.

In terms of applications, tert-butyl N-1-(2-methoxynaphthalen-1-yl)-2-oxoethylcarbamate has shown potential in the development of novel pharmaceutical agents. Its structure allows for interactions with various biological targets, such as enzymes and receptors, making it a valuable lead compound in drug design. Additionally, its electronic properties make it a candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices.

Recent research has also explored the use of this compound in polymer chemistry. The tert-butyl carbamate group can act as a reactive site for polymerization reactions, leading to the formation of high-performance polymers with tailored mechanical and thermal properties. These polymers have potential applications in aerospace, automotive industries, and advanced packaging materials.

The environmental impact of synthesizing and using this compound has been a topic of interest among scientists. Studies have shown that by employing eco-friendly solvents and catalysts during synthesis, the overall carbon footprint can be significantly reduced. Furthermore, the biodegradability of this compound is under investigation to ensure its safe integration into commercial products.

In conclusion, tert-butyl N-1-(2-methoxynaphthalen-1-yl)-2-oxoethylcarbamate (CAS No. 2228955-70-) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and application development, positions it as a key player in future innovations within organic chemistry and materials science.